Cas no 2228248-60-8 (O-1-(4-bromo-3,5-dimethylphenyl)ethylhydroxylamine)

• Product Name: O-1-(4-bromo-3,5-dimethylphenyl)ethylhydroxylamine
• CAS No: 2228248-60-8
• MF: C₁₀H₁₄BrNO
• MW: 244.128262042999
• CID: 6455079
• PubChem ID: 165796613
• Update Time: 2025-08-05

O-1-(4-bromo-3,5-dimethylphenyl)ethylhydroxylamine Chemical and Physical Properties

Names and Identifiers

• O-1-(4-bromo-3,5-dimethylphenyl)ethylhydroxylamine
• 2228248-60-8
• O-[1-(4-bromo-3,5-dimethylphenyl)ethyl]hydroxylamine
• EN300-1924251

• Inchi： 1S/C10H14BrNO/c1-6-4-9(8(3)13-12)5-7(2)10(6)11/h4-5,8H,12H2,1-3H3
• InChI Key： IWGHJGQUFSDBDG-UHFFFAOYSA-N
• SMILES： BrC1C(C)=CC(=CC=1C)C(C)ON

Computed Properties

• Exact Mass: 243.02588g/mol
• Monoisotopic Mass: 243.02588g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 153
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 35.2Ų

Additional information on O-1-(4-bromo-3,5-dimethylphenyl)ethylhydroxylamine

Professional Introduction to Compound with CAS No. 2228248-60-8 and Product Name: O-1-(4-bromo-3,5-dimethylphenyl)ethylhydroxylamine

The compound with the CAS number 2228248-60-8 and the product name O-1-(4-bromo-3,5-dimethylphenyl)ethylhydroxylamine represents a significant advancement in the field of pharmaceutical chemistry. This compound has garnered considerable attention due to its unique structural properties and potential applications in medicinal chemistry. The presence of a 4-bromo-3,5-dimethylphenyl moiety in its molecular structure suggests a high degree of specificity, which is often exploited in the design of bioactive molecules.

In recent years, the pharmaceutical industry has witnessed a surge in the development of small-molecule inhibitors targeting various biological pathways. The O-1-(4-bromo-3,5-dimethylphenyl)ethylhydroxylamine structure is particularly intriguing because it combines aromatic ring systems with functional groups that can interact with biological targets in a highly selective manner. This compound’s potential lies in its ability to modulate enzyme activity and receptor binding, making it a promising candidate for further investigation.

One of the most compelling aspects of this compound is its structural similarity to known pharmacophores that have demonstrated efficacy in clinical trials. The 4-bromo-3,5-dimethylphenyl substituent is a common feature in many drug candidates, as it provides a stable aromatic core that can be modified to enhance binding affinity and selectivity. Additionally, the ethylhydroxylamine moiety introduces a polar group that can interact with hydrogen bonding networks in biological targets, further enhancing the compound’s potential as an inhibitor.

Recent studies have highlighted the importance of aromatic substitution patterns in the development of novel therapeutics. The 4-bromo-3,5-dimethylphenyl group in this compound is particularly notable because bromine atoms can serve as handles for further chemical modifications, such as Suzuki-Miyaura cross-coupling reactions. These reactions are widely used in drug synthesis to introduce complex aryl groups while maintaining high regioselectivity. The versatility of this approach makes O-1-(4-bromo-3,5-dimethylphenyl)ethylhydroxylamine a valuable scaffold for medicinal chemists.

The compound’s potential applications extend beyond enzyme inhibition. There is growing evidence suggesting that small molecules targeting specific protein-protein interactions can modulate cellular processes and disease pathways. The O-1-(4-bromo-3,5-dimethylphenyl)ethylhydroxylamine structure could be engineered to interact with protein surfaces via hydrophobic and polar interactions, potentially leading to the development of new therapeutic agents.

In addition to its structural features, the compound’s physicochemical properties are critical factors in determining its suitability for pharmaceutical applications. The presence of both hydrophobic and hydrophilic regions allows for good solubility across multiple solvents, which is essential for formulation development. Furthermore, the stability of the 4-bromo-3,5-dimethylphenyl group under various conditions suggests that this compound could be synthesized and stored reliably for long periods.

Current research trends indicate that computational methods are increasingly being used to predict the biological activity of small molecules before they are synthesized. The O-1-(4-bromo-3,5-dimethylphenyl)ethylhydroxylamine structure has been subjected to virtual screening using various docking algorithms to identify potential binding sites on biological targets. These computational studies have provided valuable insights into how modifications to this scaffold could improve its potency and selectivity.

The synthesis of this compound involves multiple steps, each requiring careful optimization to ensure high yields and purity. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the 4-bromo-3,5-dimethylphenyl moiety efficiently. These methods not only enhance reaction efficiency but also minimize byproduct formation, which is crucial for pharmaceutical-grade materials.

As interest in personalized medicine grows, compounds like O-1-(4-bromo-3,5-dimethylphenyl)ethylhydroxylamine are being explored for their potential use in targeted therapies. The ability to fine-tune their structure allows for the development of molecules that can selectively interact with disease-specific biomarkers. This approach holds promise for treating conditions where traditional therapeutics have limited efficacy.

The future prospects for this compound are bright, with ongoing research focused on expanding its chemical space through structural analogs and derivatives. By leveraging modern synthetic methodologies and computational tools, scientists aim to uncover new applications that could revolutionize drug discovery and development.